Cas no 56686-19-2 ([4,5'-Bipyrimidine]-2,2',4',6(1H,1'H,3H,3'H)-tetrone)

[4,5'-Bipyrimidine]-2,2',4',6(1H,1'H,3H,3'H)-tetrone structure
56686-19-2 structure
Product Name:[4,5'-Bipyrimidine]-2,2',4',6(1H,1'H,3H,3'H)-tetrone
CAS No:56686-19-2
MF:C8H6N4O4
MW:222.15764093399
CID:348126
PubChem ID:12198646
Update Time:2025-04-19

[4,5'-Bipyrimidine]-2,2',4',6(1H,1'H,3H,3'H)-tetrone Chemical and Physical Properties

Names and Identifiers

    • [4,5'-Bipyrimidine]-2,2',4',6(1H,1'H,3H,3'H)-tetrone
    • 6-(2,4-dioxo-1H-pyrimidin-5-yl)-1H-pyrimidine-2,4-dione
    • [4,5'-Bipyrimidine]-2,2',4',6(1H,1'H,3H,3'H)-tetraone
    • CTK1F4046
    • DTXSID30480093
    • 56686-19-2
    • Inchi: 1S/C8H6N4O4/c13-5-1-4(10-8(16)11-5)3-2-9-7(15)12-6(3)14/h1-2H,(H2,9,12,14,15)(H2,10,11,13,16)
    • InChI Key: UMNWSURSRFBSJW-UHFFFAOYSA-N
    • SMILES: O=C1C(=CNC(N1)=O)C1=CC(NC(N1)=O)=O

Computed Properties

  • Exact Mass: 222.03898
  • Monoisotopic Mass: 222.03890469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • PSA: 116.4
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